Cas no 1518647-42-1 (5-bromo-7-ethyl-3,3-dimethyl-1H-indol-2-one)

• Product Name: 5-bromo-7-ethyl-3,3-dimethyl-1H-indol-2-one
• CAS No: 1518647-42-1
• Molecular Formula: C₁₂H₁₄BrNO
• Molecular Weight: 268.149662494659
• CID: 5251662

5-bromo-7-ethyl-3,3-dimethyl-1H-indol-2-one Properties

Names and Identifiers

• 5-bromo-7-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• 5-bromo-7-ethyl-3,3-dimethyl-1H-indol-2-one

• InChIKey： ZXVFOUTYCGWYHZ-UHFFFAOYSA-N
• Inchi： 1S/C12H14BrNO/c1-4-7-5-8(13)6-9-10(7)14-11(15)12(9,2)3/h5-6H,4H2,1-3H3,(H,14,15)
• SMILES： BrC1C=C(CC)C2=C(C=1)C(C)(C)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 15
• Complexity: 277
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines